2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-N-(4-fluorophenyl)-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide
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Description
Scientific Research Applications
Synthesis and Chemical Properties
Research has been focused on the synthesis and characterization of related pyrimidine derivatives due to their potential pharmacological activities. For instance, the synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives through the condensation of 6-amino-2-thioxo-1,3-dihydropyrimidin-4-one with dimethylformamide dimethyl acetal (DMFDMA) showcases the versatility of pyrimidine scaffolds in creating diverse chemical entities (Hassneen & Abdallah, 2003). These synthetic methodologies can potentially apply to the synthesis and modification of the compound , highlighting its adaptability in research applications.
Antimicrobial and Anticancer Applications
Compounds with a pyrimidine core have demonstrated significant antimicrobial and anticancer activities. For example, the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones has been explored for their antibacterial activity (Solankee & Patel, 2004). Similarly, novel 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines were synthesized as potential inhibitors of thymidylate synthase and for their antitumor and/or antibacterial properties (Gangjee et al., 1996). These studies suggest that compounds like "2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-N-(4-fluorophenyl)-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide" could be explored for similar biological activities, underlining their potential in antimicrobial and anticancer research.
Exploring Antioxidant Potential
The exploration of the antioxidant potential of newly synthesized compounds, including those based on pyrimidine structures, has become a significant area of research. For instance, a series of 2-(chloromethyl)-3-(4-methyl-6-oxo-5-[(E)-phenyldiazenyl]-2-thioxo-5,6-dihydropyrimidine-1(2H)-yl)quinazoline-4(3H)-ones were synthesized and screened for in vitro antibacterial activities, demonstrating potent inhibitory action (Kumar et al., 2011). Such studies indicate the possibility of investigating the antioxidant properties of the compound , which could contribute valuable insights into its potential health benefits and applications.
Properties
IUPAC Name |
2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-N-(4-fluorophenyl)-1-methyl-6-oxopyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN4O4S/c1-13(28)14-3-7-16(8-4-14)25-19(29)12-32-22-24-11-18(21(31)27(22)2)20(30)26-17-9-5-15(23)6-10-17/h3-11H,12H2,1-2H3,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKXZMVMIFFYLMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2C)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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